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Compound of Interest

Compound Name: Trimethyl(p-tolyl)silane-d3

Cat. No.: B15583518

In-Depth Technical Guide: Trimethyl(p-
tolyl)silane-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyl(p-tolyl)silane-d3 is a deuterated analog of trimethyl(p-tolyl)silane. Its primary
application in research and development is as an internal standard for quantitative analysis.
The incorporation of three deuterium atoms on the methyl group attached to the silicon atom
provides a distinct mass shift, making it an ideal reference compound in mass spectrometry-
based assays, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS). It can also be utilized as an internal standard in
nuclear magnetic resonance (NMR) spectroscopy.

This guide provides a comprehensive overview of the technical details of Trimethyl(p-
tolyl)silane-d3, including its chemical properties and a general protocol for its use as an
internal standard in quantitative analytical workflows.

Chemical and Physical Properties

The fundamental properties of Trimethyl(p-tolyl)silane-d3 are summarized in the table below.
This information is critical for its accurate use in preparing standard solutions and interpreting
analytical data.
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Property Value

CAS Number 1514864-14-2[1][2]
Molecular Formula C10H13DsSI[2][3][4]
Molecular Weight 167.34 g/mol [2][3][4]
Synonyms Trimethylptolylsilane-d3

Applications in Quantitative Analysis

Trimethyl(p-tolyl)silane-d3 is primarily used as an internal standard in analytical chemistry.
The rationale for its use is based on the following principles:

e Mass Spectrometry (GC-MS, LC-MS): As a deuterated standard, it co-elutes with its non-
deuterated analog but is readily distinguished by its higher mass-to-charge ratio (m/z). This
allows for precise quantification of the target analyte, as the internal standard experiences
similar ionization and fragmentation patterns, correcting for variations in sample preparation

and instrument response.

¢ Nuclear Magnetic Resonance (NMR): In *H NMR, the deuterium substitution leads to the
absence of a proton signal for the labeled methyl group, providing a clear spectral region for
guantification against a known concentration of the standard.

Below is a logical workflow for the application of Trimethyl(p-tolyl)silane-d3 as an internal
standard in a typical quantitative mass spectrometry experiment.
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Sample and Standard Preparation

Accurately weigh
Trimethyl(p-tolyl)silane-d3

Prepare stock solution

of known concentration

Spike known amount of stock
solution into each sample and calibrant

Instrumental Analysis

Inject sample/calibrant
into GC-MS or LC-MS system

Acquire mass spectra for both
analyte and internal standard

Data Processing and Quantification

Integrate peak areas of
analyte and internal standard

l

Calculate the ratio of analyte
peak area to internal standard peak area

l

Generate calibration curve from
calibrant samples

l

Quantify analyte concentration
in unknown samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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